N-(2-(furan-2-yl)-2-thiomorpholinoethyl)-1-isopropyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-1-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C16H24N4O3S2/c1-13(2)20-11-16(17-12-20)25(21,22)18-10-14(15-4-3-7-23-15)19-5-8-24-9-6-19/h3-4,7,11-14,18H,5-6,8-10H2,1-2H3
• InChI Key: NPRQCALJNAFNQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC(C2=CC=CO2)N3CCSCC3
• Molecular Formula: C16H24N4O3S2
• Molecular Weight: 384.5 g/mol

Description

This compound is a sulfonamide derivative with a furan and an imidazole ring. Sulfonamides are a group of compounds which have a sulfur atom connected to an amide group. They are widely used in medicinal chemistry due to their bioactive properties. The furan ring is a five-membered aromatic heterocycle, containing an oxygen atom. The imidazole ring is a five-membered planar ring, which contains two nitrogen atoms. It is present in many important biological molecules, including histidine and the nucleic acids guanine and adenine.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from furan and imidazole precursors. The exact method would depend on the specific substituents and their positions on the rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan and imidazole rings, along with the sulfonamide group. The exact structure would depend on the positions of the substituents on these rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Furan and imidazole rings can undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Antibacterial Activity

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Antimicrobial Drugs

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Anti-Ulcer Medication

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Diuretic

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Muscle Relaxant

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Anti-Protozoal

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Antidepressant, Anti-Anxiolytic, Anti-Parkinsonian, Anti-Glaucoma, Antihypertensive, Anti-Aging and Anticancer

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Photoluminescent Materials

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Mechanism of Action

Target of Action

Furan derivatives have been known to exhibit a wide range of biological and pharmacological characteristics . They have been employed as medicines in various disease areas .

Mode of Action

Furan-containing compounds are known to exhibit a wide range of advantageous biological and pharmacological characteristics .

Biochemical Pathways

Furan derivatives are known to interact with various biomolecules like proteins and amino acids .

Result of Action

Furan derivatives are known to exhibit a wide range of biological activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and the conditions under which it is used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, its physical and chemical properties, its reactivity, and its potential uses in various applications.